molecular formula C11H13ClO B8539554 3-Chloro-2-methyl-6-(2-methylprop-2-en-1-yl)phenol

3-Chloro-2-methyl-6-(2-methylprop-2-en-1-yl)phenol

Cat. No.: B8539554
M. Wt: 196.67 g/mol
InChI Key: XHLGRVRTBKITBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2-methyl-6-(2-methylprop-2-en-1-yl)phenol is a useful research compound. Its molecular formula is C11H13ClO and its molecular weight is 196.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClO

Molecular Weight

196.67 g/mol

IUPAC Name

3-chloro-2-methyl-6-(2-methylprop-2-enyl)phenol

InChI

InChI=1S/C11H13ClO/c1-7(2)6-9-4-5-10(12)8(3)11(9)13/h4-5,13H,1,6H2,2-3H3

InChI Key

XHLGRVRTBKITBM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1O)CC(=C)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N,N-diethylaniline (12.1 mL) containing 1-chloro-2-methyl-3-[(2-methylprop-2-en-1-yl)oxy]benzene (3.00 mg, 15.3 mmol) synthesized in Reference Example 153 was reacted under microwave irradiation at 220° C. for 20 minutes. After cooled to room temperature, the reaction solution was diluted with ethyl acetate, and washed serially with 1N hydrochloric acid, saturated sodium bicarbonate water and saturated saline. It was dried using anhydrous magnesium sulfate, and the solvent was removed under reduced pressure. After that, the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate 10:1) to give 2.89 g of the title compound as a yellow solid (yield: 96%).
Quantity
12.1 mL
Type
reactant
Reaction Step One
Name
1-chloro-2-methyl-3-[(2-methylprop-2-en-1-yl)oxy]benzene
Quantity
3 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
96%

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